Cas no 1154941-81-7 (4-(3-Methylmorpholin-4-yl)benzaldehyde)

• Product Name: 4-(3-Methylmorpholin-4-yl)benzaldehyde
• CAS No: 1154941-81-7
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5691005
• PubChem ID: 43542295
• Update Time: 2025-05-20

4-(3-Methylmorpholin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylmorpholin-4-yl)benzaldehyde
• 1154941-81-7
• EN300-725490
• Benzaldehyde, 4-(3-methyl-4-morpholinyl)-
• 4-(3-Methylmorpholin-4-yl)benzaldehyde

• Inchi： 1S/C12H15NO2/c1-10-9-15-7-6-13(10)12-4-2-11(8-14)3-5-12/h2-5,8,10H,6-7,9H2,1H3
• InChI Key： SBRTWKGMQNYRQM-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(C=O)=CC=2)C(C)C1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Boiling Point: 366.6±37.0 °C(Predicted)
• pka: 1.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Phenylmorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Phenylmorpholines

Additional information on 4-(3-Methylmorpholin-4-yl)benzaldehyde

Recent Advances in the Application of 4-(3-Methylmorpholin-4-yl)benzaldehyde (CAS: 1154941-81-7) in Chemical Biology and Pharmaceutical Research

4-(3-Methylmorpholin-4-yl)benzaldehyde (CAS: 1154941-81-7) has emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its utility in medicinal chemistry due to its unique structural features, which enable the modulation of various biological pathways. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its applications, synthesis methods, and potential therapeutic benefits.

One of the most significant developments in the use of 4-(3-Methylmorpholin-4-yl)benzaldehyde is its role in the synthesis of PI3K/mTOR dual inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against both PI3K and mTOR, making them promising candidates for cancer therapy. The study utilized a multi-step synthetic route, with 4-(3-Methylmorpholin-4-yl)benzaldehyde serving as a critical building block for the introduction of the morpholine moiety, which is essential for target binding.

In addition to its applications in oncology, 4-(3-Methylmorpholin-4-yl)benzaldehyde has also been explored in the context of neurodegenerative diseases. A recent preprint on bioRxiv reported the compound's potential as a scaffold for the development of small-molecule modulators of tau protein aggregation, a hallmark of Alzheimer's disease. The researchers employed computational modeling and high-throughput screening to identify optimal derivatives, with 4-(3-Methylmorpholin-4-yl)benzaldehyde providing a versatile starting point for structural optimization.

The synthetic accessibility of 4-(3-Methylmorpholin-4-yl)benzaldehyde has been another area of focus. A 2022 patent (WO2022156789) described an improved method for its large-scale production, featuring a one-pot reductive amination protocol that significantly enhances yield and purity. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings, particularly for high-throughput screening campaigns and library synthesis.

Looking ahead, the versatility of 4-(3-Methylmorpholin-4-yl)benzaldehyde positions it as a valuable tool in chemical biology and drug discovery. Ongoing research is exploring its potential in other therapeutic areas, including infectious diseases and inflammation. Future studies will likely focus on further elucidating its structure-activity relationships and expanding its applications in targeted drug delivery systems. As the field progresses, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.